Cas no 4808-70-2 (5-Methylpyridine-3-sulfonicacid)
5-Methylpyridine-3-sulfonic acid is a sulfonated pyridine derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a methyl group at the 5-position and a sulfonic acid moiety at the 3-position, enhances reactivity and solubility in polar solvents. This compound is valued for its role as a versatile building block in heterocyclic chemistry, enabling the synthesis of complex molecules. The sulfonic acid group provides strong acidity, making it useful in catalytic and functionalization reactions. High purity and consistent quality ensure reliable performance in research and industrial processes. Its stability under standard conditions further supports handling and storage.
4808-70-2 structure
Product Name:5-Methylpyridine-3-sulfonicacid
CAS No:4808-70-2
MF:C6H7NO3S
MW:173.189680337906
MDL:MFCD00023571
CID:45338
PubChem ID:2762464
Update Time:2025-05-27
5-Methylpyridine-3-sulfonicacid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylpyridine-3-sulfonic acid
- C6H7NO3S
- 3-Methyl-pyridin-5-sulfonsaeure
- 5-methyl-3-pyridinesulfonic acid
- 5-Methyl-pyridin-3-sulfonsaeure
- 5-methyl-pyridine-3-sulfonic acid
- 3-Pyridinesulfonic acid, 5-methyl-
- PubChem16071
- beta-picoline-5-sulphonic acid
- GHCQNEIFBBBMQB-UHFFFAOYSA-N
- 3-Pyridinesulfonicacid, 5-methyl-
- FCH837654
- RP23548
- VP14813
- AX8104911
- TL800
- SCHEMBL5149378
- MFCD00023571
- FT-0620632
- J-517829
- DTXSID60376233
- DS-11067
- CS-0043755
- AMY2386
- AKOS006275345
- 4808-70-2
- A827462
- AC-4764
- DB-010156
- 5-Methylpyridine-3-sulfonicacid
-
- MDL： MFCD00023571
- Inchi： 1S/C6H7NO3S/c1-5-2-6(4-7-3-5)11(8,9)10/h2-4H,1H3,(H,8,9,10)
- InChI Key： GHCQNEIFBBBMQB-UHFFFAOYSA-N
- SMILES： S(C1C=NC=C(C)C=1)(=O)(=O)O
Computed Properties
- Exact Mass: 173.01500
- Monoisotopic Mass: 173.015
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- XLogP3: 0
Experimental Properties
- Density: 1.422
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 75.64000
- LogP: 1.71750
5-Methylpyridine-3-sulfonicacid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P280-P305+P351+P338-P310
- Storage Condition：Inert atmosphere,Room Temperature
5-Methylpyridine-3-sulfonicacid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Methylpyridine-3-sulfonicacid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM175687-5g |
5-Methylpyridine-3-sulfonic acid |
4808-70-2 | 95% | 5g |
$199 | 2021-08-05 | |
| Chemenu | CM175687-10g |
5-Methylpyridine-3-sulfonic acid |
4808-70-2 | 95% | 10g |
$304 | 2021-08-05 | |
| TRC | M235570-100mg |
5-Methylpyridine-3-sulfonicacid |
4808-70-2 | 100mg |
$276.00 | 2023-05-18 | ||
| TRC | M235570-250mg |
5-Methylpyridine-3-sulfonicacid |
4808-70-2 | 250mg |
$552.00 | 2023-05-18 | ||
| TRC | M235570-500mg |
5-Methylpyridine-3-sulfonicacid |
4808-70-2 | 500mg |
$884.00 | 2023-05-18 | ||
| Ambeed | A168729-250mg |
5-Methylpyridine-3-sulfonic acid |
4808-70-2 | 97% | 250mg |
$7.0 | 2025-02-26 | |
| Ambeed | A168729-1g |
5-Methylpyridine-3-sulfonic acid |
4808-70-2 | 97% | 1g |
$10.0 | 2025-02-26 | |
| Ambeed | A168729-5g |
5-Methylpyridine-3-sulfonic acid |
4808-70-2 | 97% | 5g |
$31.0 | 2025-02-26 | |
| abcr | AB291377-250 mg |
5-Methylpyridine-3-sulfonic acid, 97%; . |
4808-70-2 | 97% | 250 mg |
€74.40 | 2023-07-20 | |
| Chemenu | CM175687-5g |
5-Methylpyridine-3-sulfonic acid |
4808-70-2 | 95% | 5g |
$199 | 2022-06-11 |
5-Methylpyridine-3-sulfonicacid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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